1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbonyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: (1,1-dioxothian-4-yl)-[4-(1-methylimidazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C15H23N3O3S/c1-17-9-6-16-14(17)12-2-7-18(8-3-12)15(19)13-4-10-22(20,21)11-5-13/h6,9,12-13H,2-5,7-8,10-11H2,1H3
• InChI Key: YKTFZHAJODKBHW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)C3CCS(=O)(=O)CC3
• Molecular Formula: C15H23N3O3S
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives, such as 4-phenyl-4-[1H-imidazol-2-yl]-piperidine derivatives, involves preparing these compounds and describing their synthesis process. These derivatives have shown potential anxiolytic and antidepressant properties in studies, suggesting a complex synthesis mechanism that could be similar for the compound (Trabanco et al., 2007).

Molecular Structure Analysis

The molecular structure of piperidine derivatives and related compounds has been elucidated through various analytical methods. For example, the crystal and molecular structure of 1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol provides insights into the piperidine ring's chair conformation and the surrounding substituents' spatial arrangement, which could offer clues to the molecular structure of our target compound (Naveen et al., 2015).

Chemical Reactions and Properties

The chemical reactivity and properties of similar compounds have been explored, indicating potential interactions and transformations. For instance, the synthesis and pharmacology of VUF 5000, a piperidine-1-thiocarbonamide derivative, suggest specific chemical reactivity towards histamine H3 receptor antagonism, hinting at the chemical reactivity patterns that might be applicable to our compound of interest (Windhorst et al., 1999).

Physical Properties Analysis

Investigations into the physical properties of related compounds, such as solubility and crystalline structure, are crucial for understanding the physical behavior of our target compound. For example, the discovery of clinical candidate K-604, a potent inhibitor with enhanced aqueous solubility and oral absorption, provides valuable insights into the physical properties that might be expected for "1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)carbonyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine" (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity with specific substrates or under certain conditions, can be inferred from studies on similar compounds. For example, the synthesis and biological evaluation of novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives demonstrate the potential chemical functionalities and reactivities that could be relevant to our compound (Rajkumar et al., 2014).